1-(4-Butan-2-ylpiperazin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(4-butan-2-ylpiperazin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C11H20N2O/c1-4-10(3)12-6-8-13(9-7-12)11(14)5-2/h5,10H,2,4,6-9H2,1,3H3
• InChI Key: LXKVDIWLAISLBR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1CCN(CC1)C(=O)C=C
• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol

Description

1-(4-Butan-2-ylpiperazin-1-yl)prop-2-en-1-one is a chemical compound with the molecular formula C11H20N2O. It is related to the compound 1-(Piperazin-1-yl)prop-2-en-1-one hydrochloride, which has a molecular weight of 176.65.

Scientific Research Applications

Anticonvulsant Activity

Research into hybrid molecules that integrate chemical fragments of well-known antiepileptic drugs has led to the synthesis of compounds with potential anticonvulsant properties. For instance, a study designed and synthesized a library of new hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and 2-(2,5-dioxopyrrolidin-1-yl)butanamides. These compounds were tested across several preclinical seizure models, with some showing broad spectra of anticonvulsant activity and superior safety profiles compared to clinically relevant antiepileptic drugs (Kamiński et al., 2015).

Antimicrobial and Anticancer Potential

A series of N′-(substituted)-4-(butan-2-ylideneamino)benzohydrazides was synthesized and exhibited higher antifungal potential compared to antibacterial potential. Besides their antifungal properties, these compounds also demonstrated appreciable anticancer potential, with some showing higher efficacy than the standard drug carboplatin (Saini et al., 2014).

Antidepressant Properties

The search for new and efficient antidepressants led to the synthesis of 1-aryl-3-(4-arylpiperazin-1-yl)propane derivatives, evaluated for serotonin reuptake inhibition and 5-HT1A receptor antagonism. These dual pharmacological profiles could potentially lead to rapid enhancement in serotoninergic neurotransmission, suggesting a new class of antidepressants (Martínez-Esparza et al., 2001).

Biodistribution Studies for Anti-Chagas Disease

A BODIPY-fluorophore-based probe was developed for in vivo biodistribution studies of a new anti-Chagas agent. This research is crucial for establishing future administration routes and regimens in treating Chagas disease (Rodríguez et al., 2017).

Antimicrobial Evaluation and Molecular Docking Study

A variety of butan-2-ylidene benzohydrazides were synthesized and evaluated for their in vitro antimicrobial activity against clinical isolates, demonstrating strong inhibitory potentials. This study highlights the potential of these compounds in developing new antimicrobial agents (Mercy A. Ezeokonkwo et al., 2021).

Safety and Hazards

The safety information for 1-(Piperazin-1-yl)prop-2-en-1-one hydrochloride, a related compound, indicates that it has the GHS07 pictogram with the signal word “Warning”. The hazard statements are H315, H319, and H335, and the precautionary statements are P261, P305+351+338, and P302+352.